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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol-d3

Cat. No.: B12366990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics,

experimental protocols, and potential research applications of 2-Methoxy-5-methylphenol-d3.

Given the limited availability of data for the deuterated form, this guide leverages information

from its non-deuterated analog, 2-Methoxy-5-methylphenol, as a close proxy for its physical

and chemical properties.

Core Physical Characteristics
Deuterium labeling is a powerful tool in metabolic and pharmacokinetic studies. 2-Methoxy-5-
methylphenol-d3, with three deuterium atoms, offers a stable isotopic tracer for tracking the

compound's absorption, distribution, metabolism, and excretion (ADME) in biological systems.

While specific experimental data for the deuterated compound is scarce, the physical

properties of its non-deuterated counterpart provide a reliable estimate.

Table 1: Physical and Chemical Properties of 2-Methoxy-5-methylphenol
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Property Value Source

Molecular Formula C₈H₁₀O₂ [1]

Molecular Weight 138.16 g/mol [1]

Melting Point 37-39 °C [2]

Boiling Point 115-117 °C (at 20 mmHg) [2]

Solubility Sparingly soluble in water. [3]

Appearance
White to off-white crystalline

powder.
[3]

Table 2: Deuterated Compound Specifications

Property Value Source

Molecular Formula C₈H₇D₃O₂ -

Molecular Weight 141.19 g/mol -

Experimental Protocols
The synthesis and analysis of 2-Methoxy-5-methylphenol and its deuterated analog are crucial

for its application in research. Below are detailed methodologies for its synthesis and analytical

characterization.

Synthesis of 2-Methoxy-5-methylphenol
A common method for the synthesis of 2-Methoxy-5-methylphenol involves the reaction of p-

methoxytoluene. One documented procedure reports a yield of 46.9%[4]. While a specific

protocol for the d3 variant is not readily available, a similar synthetic route using deuterated

precursors could be employed.

General Synthetic Workflow:
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General Synthesis Workflow

Starting Materials
(e.g., p-methoxytoluene)

Chemical Reaction
(e.g., hydroxylation)

Extraction of Crude Product

Purification
(e.g., distillation, chromatography)

2-Methoxy-5-methylphenol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Methoxy-5-methylphenol.

Analytical Characterization
Standard analytical techniques are employed to confirm the identity and purity of 2-Methoxy-5-

methylphenol.

Table 3: Analytical Methods for 2-Methoxy-5-methylphenol
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Technique Observations

¹H NMR Spectral data available in various databases.

¹³C NMR Spectral data available in various databases.

Mass Spectrometry
Provides fragmentation patterns for structural

elucidation.

Infrared Spectroscopy
Shows characteristic peaks for functional

groups.

Research Applications and Signaling Pathways
2-Methoxy-5-methylphenol and its derivatives are of significant interest in drug discovery and

development due to their diverse biological activities. The non-deuterated form is utilized as an

intermediate in the synthesis of pharmaceuticals and agrochemicals[3].

Potential Therapeutic Areas
Research suggests that methoxyphenol compounds may have applications as:

Anti-inflammatory Agents: The biphenyl structure, related to some derivatives, is found in

several non-steroidal anti-inflammatory drugs (NSAIDs)[5].

Antioxidants: Phenolic compounds are known for their free-radical scavenging properties[5].

Antimicrobial and Antifungal Agents: The compound has shown properties that inhibit the

growth of microorganisms[3].

Drug Discovery Potential

2-Methoxy-5-methylphenol-d3

Anti-inflammatory Research Antioxidant Studies Antimicrobial Screening Pharmacokinetic Profiling
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Caption: Potential research applications of 2-Methoxy-5-methylphenol-d3 in drug discovery.

In Vitro Assay Considerations
While specific in vitro assays for 2-Methoxy-5-methylphenol-d3 are not detailed in the

literature, studies on related methoxyphenols have employed various assays to evaluate their

biological activity. These include:

DPPH Radical-Scavenging Assay: To assess antioxidant activity[6].

Cytotoxicity Assays (e.g., MTT assay): To determine the effect on cell viability[6].

COX-2 Inhibition Assays: To investigate anti-inflammatory potential[6].

Experimental Workflow for In Vitro Screening:

In Vitro Screening Workflow

Test Compound
(2-Methoxy-5-methylphenol-d3)

Antioxidant Assay
(e.g., DPPH)

Cytotoxicity Assay
(e.g., MTT)

Enzyme Inhibition Assay
(e.g., COX-2)

Data Analysis

Biological Activity Profile
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Caption: A logical workflow for the in vitro biological screening of 2-Methoxy-5-methylphenol-
d3.

Conclusion
2-Methoxy-5-methylphenol-d3 is a valuable tool for researchers in drug development and

metabolic studies. While specific physical and experimental data for the deuterated compound

are limited, information from its non-deuterated analog provides a strong foundation for its use.

The synthetic and analytical protocols, along with the outlined potential research applications,

offer a starting point for further investigation into the therapeutic potential of this and related

compounds. As with any research chemical, appropriate safety precautions should be taken

during handling and experimentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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